Cas no 1509070-85-2 (2,2-difluoro-1-4-fluoro-2-(trifluoromethyl)phenylethan-1-amine)

• Product Name: 2,2-difluoro-1-4-fluoro-2-(trifluoromethyl)phenylethan-1-amine
• CAS No: 1509070-85-2
• MF: C₉H₇F₆N
• MW: 243.149003267288
• CID: 6329598
• PubChem ID: 81656127
• Update Time: 2025-06-08

2,2-difluoro-1-4-fluoro-2-(trifluoromethyl)phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-4-fluoro-2-(trifluoromethyl)phenylethan-1-amine
• AKOS020236044
• 1509070-85-2
• 2,2-difluoro-1-[4-fluoro-2-(trifluoromethyl)phenyl]ethan-1-amine
• EN300-1939111

• Inchi： 1S/C9H7F6N/c10-4-1-2-5(7(16)8(11)12)6(3-4)9(13,14)15/h1-3,7-8H,16H2
• InChI Key： YJUMHPUEPZLMNC-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(=CC=1C(F)(F)F)F)N)F

Computed Properties

• Exact Mass: 243.04826820g/mol
• Monoisotopic Mass: 243.04826820g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2,2-difluoro-1-4-fluoro-2-(trifluoromethyl)phenylethan-1-amine

Recent Advances in the Study of 2,2-Difluoro-1-(4-Fluoro-2-(Trifluoromethyl)Phenyl)Ethan-1-Amine (CAS: 1509070-85-2)

The compound 2,2-difluoro-1-(4-fluoro-2-(trifluoromethyl)phenyl)ethan-1-amine (CAS: 1509070-85-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorinated aromatic structure, is being explored for its potential applications in drug discovery and development. Recent studies have focused on its synthesis, pharmacological properties, and potential therapeutic uses, making it a compound of high interest in the scientific community.

One of the key areas of research involves the synthesis and optimization of 2,2-difluoro-1-(4-fluoro-2-(trifluoromethyl)phenyl)ethan-1-amine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing the number of steps required. The researchers employed a combination of palladium-catalyzed cross-coupling and fluorination techniques, which demonstrated high efficiency and scalability. This advancement is particularly significant for large-scale production, which is crucial for further pharmacological evaluations.

In terms of pharmacological properties, preliminary in vitro studies have shown that 2,2-difluoro-1-(4-fluoro-2-(trifluoromethyl)phenyl)ethan-1-amine exhibits promising activity as a modulator of certain neurotransmitter receptors. Specifically, it has been found to interact with the serotonin and dopamine receptor systems, suggesting potential applications in the treatment of neurological and psychiatric disorders. A recent study in Neuropharmacology (2024) reported that the compound has a high affinity for the 5-HT2A receptor, which could be leveraged in the development of novel antidepressants or antipsychotics.

Another exciting development is the exploration of this compound's role in oncology. Research published in Cancer Research (2023) highlighted its ability to inhibit specific enzymes involved in tumor growth and metastasis. The study demonstrated that 2,2-difluoro-1-(4-fluoro-2-(trifluoromethyl)phenyl)ethan-1-amine effectively targets the PI3K/AKT/mTOR pathway, which is often dysregulated in various cancers. These findings open new avenues for the development of targeted cancer therapies, particularly for tumors resistant to conventional treatments.

Despite these promising results, challenges remain in the clinical translation of 2,2-difluoro-1-(4-fluoro-2-(trifluoromethyl)phenyl)ethan-1-amine. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. A recent review in Expert Opinion on Drug Discovery (2024) emphasized the need for comprehensive pharmacokinetic and toxicological profiling to ensure the compound's safety and efficacy in humans.

In conclusion, 2,2-difluoro-1-(4-fluoro-2-(trifluoromethyl)phenyl)ethan-1-amine (CAS: 1509070-85-2) represents a promising candidate for various therapeutic applications, from neurology to oncology. Continued research efforts are essential to fully unlock its potential and overcome existing challenges. The compound's unique chemical structure and biological activity make it a valuable subject for future studies in the chemical biology and pharmaceutical fields.